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Retrofit integrates auto rake system
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-06-12 , DOI: 10.1016/s0015-1882(21)00067-7
A wastewater treatment plant in Indiana was constantly overwhelmed with regular back-ups during storm events. Consultations with expert treatment plant engineers led to a retrofit which would integrate an automated rake system to clean and clear the bar screen during storm events.
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Stopping leaks with digital solutions
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2020-12-04 , DOI: 10.1016/s0015-1882(20)30286-x
Under increasing pressure to conserve water reserves and cut leaks, many water companies are turning to digitisation to deliver a solution. Cloud-based technology will enable them to revolutionise their systems and processes, and think and work smarter.
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Direct air capture & negative emissions
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-06-12 , DOI: 10.1016/s0015-1882(21)00069-0
Climeworks, a Swiss company specialising in direct air capture technology, has been chosen by Microsoft to help it achieve negative emissions by 2030 and remove the company's historical emissions by 2050. The technology will be a key component of Microsoft's carbon removal efforts.
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Successful removal of trace substances
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2020-07-01 , DOI: 10.1016/s0015-1882(20)30142-7
The latest analysis technology makes it possible to test water supplies for substances which occur in small quantities but place a burden on humans and the environment. Here, we look at the reliable rejection of micropollutants/trace substances by reverse osmosis.
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Harnessing the power of nature
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-03-09 , DOI: 10.1016/s0015-1882(21)00017-3
A Lebanese tech start-up has created a digital and hardware solution which tackles the economic and social challenges of wastewater treatment. Its nature-based system uses a series of water tanks that imitate aquatic habitats, eliminating the need for chemicals, desludging or large investment.
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Brewery benefits from special taste
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2020-12-04 , DOI: 10.1016/s0015-1882(20)30282-2
A Croatian brewery wanted to produce a premium, non-pasteurised lager, requiring the installation of a cold stabilisation module. A partnership between Parker BioScience Filtration and Agidens Process Automation achieved microbial stability while protecting the taste of the lager.
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Optimising the AD circular economy
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-04-15 , DOI: 10.1016/s0015-1882(21)00040-9
Microbiologists and chemical engineers at a Cardiff-based biotech company have developed an economical, low carbon footprint solution to optimise the anaerobic digestion process. This solution decreases the volume of undigested sludge and increases the biogas yield, improving the AD circular economy.
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VSD blowers bring energy savings
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2020-12-01 , DOI: 10.1016/s0015-1882(20)30231-7
At a Scottish wastewater treatment works, lobe air blowers in its biological air flooded filter required constant attention and maintenance. Replacement units in the shape of VSD, low-pressure, rotary screw blowers from Atlas Copco provided the solution.
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Covid-19 needs a flexible approach
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-08-06 , DOI: 10.1016/s0015-1882(21)00099-9
The water industry in England and Wales is almost a year into the current Asset Management Period (AMP7) which determines prices, management priorities and infrastructure investment until March 2025. Here we examine how water companies should prioritise spending and investment in the light of Covid-19.
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Pandemic proves need for clean air
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2021-08-06 , DOI: 10.1016/s0015-1882(21)00094-x
Since the emergence of Covid-19, the focus in clean air has shifted towards how viruses spread in poorly ventilated indoor environments. This article examines how HEPA filtration from Camfil can help protect buildings and those inside them.
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